Cas no 1937349-61-5 (2-(3Z)-1-(tert-butoxy)carbonylpiperidin-3-ylideneacetic acid)
2-(3Z)-1-(tert-butoxy)carbonylpiperidin-3-ylideneacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3Z)-1-(tert-butoxy)carbonylpiperidin-3-ylideneacetic acid
- (E)-2-(1-(tert-butoxycarbonyl)piperidin-3-ylidene)acetic acid
-
- Inchi: 1S/C12H19NO4/c1-12(2,3)17-11(16)13-6-4-5-9(8-13)7-10(14)15/h7H,4-6,8H2,1-3H3,(H,14,15)
- InChI Key: YVIJATKNBPLGAW-UHFFFAOYSA-N
- SMILES: C(N1CCCC(C1)=CC(=O)O)(=O)OC(C)(C)C
2-(3Z)-1-(tert-butoxy)carbonylpiperidin-3-ylideneacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1455174-0.05g |
2-[(3Z)-1-[(tert-butoxy)carbonyl]piperidin-3-ylidene]acetic acid |
1937349-61-5 | 0.05g |
$851.0 | 2023-05-23 | ||
| Enamine | EN300-1455174-0.1g |
2-[(3Z)-1-[(tert-butoxy)carbonyl]piperidin-3-ylidene]acetic acid |
1937349-61-5 | 0.1g |
$892.0 | 2023-05-23 | ||
| Enamine | EN300-1455174-0.25g |
2-[(3Z)-1-[(tert-butoxy)carbonyl]piperidin-3-ylidene]acetic acid |
1937349-61-5 | 0.25g |
$933.0 | 2023-05-23 | ||
| Enamine | EN300-1455174-0.5g |
2-[(3Z)-1-[(tert-butoxy)carbonyl]piperidin-3-ylidene]acetic acid |
1937349-61-5 | 0.5g |
$974.0 | 2023-05-23 | ||
| Enamine | EN300-1455174-1.0g |
2-[(3Z)-1-[(tert-butoxy)carbonyl]piperidin-3-ylidene]acetic acid |
1937349-61-5 | 1g |
$1014.0 | 2023-05-23 | ||
| Enamine | EN300-1455174-2.5g |
2-[(3Z)-1-[(tert-butoxy)carbonyl]piperidin-3-ylidene]acetic acid |
1937349-61-5 | 2.5g |
$1988.0 | 2023-05-23 | ||
| Enamine | EN300-1455174-5.0g |
2-[(3Z)-1-[(tert-butoxy)carbonyl]piperidin-3-ylidene]acetic acid |
1937349-61-5 | 5g |
$2940.0 | 2023-05-23 | ||
| Enamine | EN300-1455174-10.0g |
2-[(3Z)-1-[(tert-butoxy)carbonyl]piperidin-3-ylidene]acetic acid |
1937349-61-5 | 10g |
$4360.0 | 2023-05-23 | ||
| Enamine | EN300-1455174-50mg |
2-[(3Z)-1-[(tert-butoxy)carbonyl]piperidin-3-ylidene]acetic acid |
1937349-61-5 | 50mg |
$851.0 | 2023-09-29 | ||
| Enamine | EN300-1455174-100mg |
2-[(3Z)-1-[(tert-butoxy)carbonyl]piperidin-3-ylidene]acetic acid |
1937349-61-5 | 100mg |
$892.0 | 2023-09-29 |
2-(3Z)-1-(tert-butoxy)carbonylpiperidin-3-ylideneacetic acid Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 2-(3Z)-1-(tert-butoxy)carbonylpiperidin-3-ylideneacetic acid
Compound CAS No. 1937349-61-5: 2-(3Z)-1-(tert-butoxy)carbonylpiperidin-3-ylideneacetic Acid
The compound with CAS No. 1937349-61-5, known as 2-(3Z)-1-(tert-butoxy)carbonylpiperidin-3-ylideneacetic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The tert-butoxy carbonyl group (Boc) attached to the piperidine ring plays a crucial role in modulating the compound's chemical properties, making it a valuable intermediate in various synthetic processes.
Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry, particularly in the design of bioactive molecules. The Z-isomer configuration of this compound is essential for its stability and reactivity, as it influences the spatial arrangement of substituents on the piperidine ring. This stereochemical feature is critical in determining the compound's interactions with biological targets, such as enzymes or receptors.
The synthesis of 2-(3Z)-1-(tert-butoxy)carbonylpiperidin-3-ylideneacetic acid involves a multi-step process that typically includes the formation of the piperidine ring followed by the introduction of the Boc group and subsequent functionalization. The use of tert-butyl carbamate (Boc reagent) is a standard procedure in peptide synthesis and is widely employed to protect amino groups during complex molecule constructions.
One of the most promising applications of this compound lies in its potential as a precursor for peptide-based drugs. The Boc group serves as an excellent protecting group, enabling precise control over the synthesis of peptide chains. This makes the compound highly valuable in the development of novel therapeutic agents, particularly in areas such as oncology and infectious diseases.
Recent advancements in computational chemistry have allowed researchers to predict the bioavailability and pharmacokinetics of 2-(3Z)-1-(tert-butoxy)carbonylpiperidin-3-ylideneacetic acid with greater accuracy. Molecular modeling studies have revealed that the compound exhibits favorable solubility properties, which are essential for its absorption and distribution within biological systems.
In addition to its role in drug discovery, this compound has also found applications in materials science. Its rigid structure and ability to form stable complexes make it a candidate for use in supramolecular chemistry and nanotechnology. Researchers are exploring its potential as a building block for self-assembling materials, which could have applications in sensors, catalysts, and drug delivery systems.
The environmental impact of 2-(3Z)-1-(tert-butoxy)carbonylpiperidin-3-ylideneacetic acid has also been a topic of recent interest. Studies suggest that the compound undergoes efficient biodegradation under aerobic conditions, reducing its ecological footprint. This makes it a more sustainable choice compared to other synthetic intermediates that may persist longer in the environment.
In conclusion, 2-(3Z)-1-(tert-butoxy)carbonylpiperidin-3-ylideneacetic acid (CAS No. 1937349-61-5) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical properties, combined with recent advancements in synthesis and computational techniques, position it as a key player in future research and development efforts.
1937349-61-5 (2-(3Z)-1-(tert-butoxy)carbonylpiperidin-3-ylideneacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)